N-{4-[2-amino-3-cyano-7-(dimethylamino)-4H-chromen-4-yl]phenyl}acetamide

• IUPAC Name: N-[4-[2-amino-3-cyano-7-(dimethylamino)-4H-chromen-4-yl]phenyl]acetamide
• InChI: InChI=1S/C20H20N4O2/c1-12(25)23-14-6-4-13(5-7-14)19-16-9-8-15(24(2)3)10-18(16)26-20(22)17(19)11-21/h4-10,19H,22H2,1-3H3,(H,23,25)
• InChI Key: KZMBDFRDCGEJKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2C3=C(C=C(C=C3)N(C)C)OC(=C2C#N)N
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol

Description

N-{4-[2-amino-3-cyano-7-(dimethylamino)-4H-chromen-4-yl]phenyl}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of N-{4-[2-amino-3-cyano-7-(dimethylamino)-4H-chromen-4-yl]phenyl}acetamide involves the inhibition of various enzymes and signaling pathways involved in cell growth and survival. The compound has been shown to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-{4-[2-amino-3-cyano-7-(dimethylamino)-4H-chromen-4-yl]phenyl}acetamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. However, the compound has limitations in terms of its stability and solubility, which can affect its effectiveness in certain experimental conditions.

Future Directions

There are several future directions for the use of N-{4-[2-amino-3-cyano-7-(dimethylamino)-4H-chromen-4-yl]phenyl}acetamide in scientific research. One potential area of research is the development of novel cancer therapeutics based on the compound. Additionally, the compound could be used to study the role of protein kinases in various biological processes, including cell signaling and gene expression. Finally, the compound could be used in the development of new diagnostic tools for cancer detection and monitoring.

Synthesis Methods

The synthesis of N-{4-[2-amino-3-cyano-7-(dimethylamino)-4H-chromen-4-yl]phenyl}acetamide involves the reaction of 4-(2-amino-3-cyano-4H-chromen-4-yl)phenol with acetic anhydride in the presence of a catalyst. This method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

N-{4-[2-amino-3-cyano-7-(dimethylamino)-4H-chromen-4-yl]phenyl}acetamide has been used in a range of scientific research applications. One of the major areas of research is the study of cancer biology. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, making it a potential cancer therapeutic agent.